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Cat. No.: B128957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclobutanecarbaldehyde, with the IUPAC name cyclobutanecarbaldehyde, is a cyclic organic

compound that has garnered significant interest in the fields of organic synthesis, medicinal

chemistry, and materials science.[1][2] Also known by synonyms such as 1-formylcyclobutane

and cyclobutylcarboxaldehyde, this compound is a versatile intermediate recognized for its

utility as a building block in the synthesis of a wide array of more complex molecules, including

pharmaceuticals, agrochemicals, and fragrances.[1][2] Its unique four-membered carbocyclic

ring and reactive aldehyde functional group make it a valuable synthon for introducing the

cyclobutane moiety into larger molecular frameworks, a feature increasingly sought after in

drug design to enhance metabolic stability and conformational rigidity.[3] This guide provides a

comprehensive overview of the chemical properties, synthesis, and applications of

cyclobutanecarbaldehyde, with a particular focus on its relevance to drug development.

Chemical and Physical Properties
Cyclobutanecarbaldehyde is a colorless to pale yellow liquid with a characteristic pungent odor.

[1][4] It is soluble in many common organic solvents such as ethanol, ether, and chloroform,

and slightly soluble in water.[1][4][5] The presence of the aldehyde group makes it a highly

reactive compound, capable of undergoing a variety of chemical transformations.[1]
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Property Value Source(s)

IUPAC Name cyclobutanecarbaldehyde

CAS Number 2987-17-9 [1][2][6]

Molecular Formula C5H8O [1][2][6]

Molecular Weight 84.12 g/mol [1][6]

Boiling Point 115-118 °C [5][6]

Density ~0.92 - 0.9355 g/cm³ at 25 °C [1][4][6]

Flash Point ~22.8 - 23 °C [5]

InChI Key
INVYSLWXPIEDIQ-

UHFFFAOYSA-N
[2]

Canonical SMILES C1CC(C1)C=O [2]

Synthesis of Cyclobutanecarbaldehyde
Several synthetic routes to cyclobutanecarbaldehyde have been reported. A prevalent and

reliable method involves the oxidation of cyclobutanemethanol.[1] This transformation can be

achieved using various oxidizing agents, including chromic acid or potassium permanganate.[1]

Experimental Protocol: Oxidation of
Cyclobutanemethanol
This protocol is a generalized procedure based on common organic chemistry practices and

the synthetic routes mentioned in the literature.[1][4]

Materials:

Cyclobutanemethanol

Pyridinium chlorochromate (PCC) or other suitable oxidizing agent

Dichloromethane (anhydrous)
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Silica gel

Anhydrous sodium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

dropping funnel, etc.)

Magnetic stirrer and heating mantle

Procedure:

A solution of cyclobutanemethanol in anhydrous dichloromethane is prepared in a round-

bottom flask under an inert atmosphere (e.g., nitrogen or argon).

The flask is cooled in an ice bath.

A solution or slurry of the oxidizing agent (e.g., PCC) in anhydrous dichloromethane is added

dropwise to the stirred solution of the alcohol.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred until the reaction is complete (monitored by thin-layer chromatography).

Upon completion, the reaction mixture is filtered through a pad of silica gel to remove the

chromium salts and other solid byproducts. The filter cake is washed with additional

dichloromethane.

The combined organic filtrates are then washed sequentially with a saturated aqueous

solution of sodium bicarbonate and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure.

The crude cyclobutanecarbaldehyde can be further purified by distillation to yield the final

product.

Applications in Organic Synthesis and Drug
Development
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The reactivity of the aldehyde functional group makes cyclobutanecarbaldehyde a valuable

precursor to a variety of other compounds. It can be readily oxidized to cyclobutanecarboxylic

acid, reduced to cyclobutanol, or used in condensation and addition reactions to form more

complex structures.[1]

In the context of drug development, the cyclobutane ring is an increasingly important structural

motif.[3] Its incorporation into drug candidates can lead to improved pharmacological properties

by:

Enhancing Metabolic Stability: The cyclobutane ring is generally resistant to metabolic

degradation.

Providing Conformational Constraint: The rigid, puckered structure of the cyclobutane ring

can help to lock a molecule into a bioactive conformation.[3]

Serving as a Bioisostere: The cyclobutane ring can be used as a replacement for other

groups, such as phenyl rings or alkenes, to fine-tune the properties of a drug candidate.[3]

A notable application of cyclobutanecarbaldehyde is as a key intermediate in the synthesis of

various pharmaceuticals.[1][7] For instance, it can be converted to cyclobutylamine, which is a

crucial building block for the synthesis of the antipsychotic drug clozapine.[1] It also serves as a

precursor for novel drug candidates with potential applications in treating neurological disorders

and as anti-inflammatory agents.[7]
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Caption: Oxidation of Cyclobutanemethanol to Cyclobutanecarbaldehyde.
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Caption: Synthetic utility of Cyclobutanecarbaldehyde.
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Safety and Handling
Cyclobutanecarbaldehyde is considered an irritant to the eyes, skin, and respiratory tract.[4][8]

It is also a flammable liquid.[4] Therefore, appropriate personal protective equipment, including

safety glasses, gloves, and a lab coat, should be worn when handling this chemical.[4] All work

should be conducted in a well-ventilated fume hood.[4] Store in a tightly sealed container in a

cool, dry place away from ignition sources.[4]

Conclusion
Cyclobutanecarbaldehyde is a valuable and versatile chemical intermediate with significant

applications in organic synthesis. Its unique structural features and reactivity make it an

important building block for the creation of complex molecules, particularly in the

pharmaceutical industry where the incorporation of the cyclobutane moiety is a growing

strategy for the development of new therapeutics. A thorough understanding of its properties,

synthesis, and reactivity is essential for researchers and scientists looking to leverage this

compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to
Cyclobutanecarbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128957#iupac-name-for-cyclobutanecarboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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